Cas no 1805196-01-3 (4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine
• CAS No: 1805196-01-3
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4895359
• Update Time: 2025-06-13

4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine

• Inchi： 1S/C9H10ClF2NO/c1-5-3-6(4-10)7(8(11)12)9(13-5)14-2/h3,8H,4H2,1-2H3
• InChI Key： ABNZOUXQTBNQLI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)N=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine (CAS No. 1805196-01-3)

4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1805196-01-3, represents a unique structural motif that combines a pyridine core with functional groups designed to enhance biological activity. The presence of a chloromethyl substituent at the 4-position, coupled with difluoromethyl, methoxy, and methyl groups at other positions, endows the molecule with distinct chemical properties and potential therapeutic applications.

The structural design of 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine is not arbitrary but rather the result of careful consideration of modern drug discovery principles. The chloromethyl group, for instance, is a well-known pharmacophore that can participate in nucleophilic addition reactions, facilitating the formation of more complex molecules. This reactivity makes it a valuable intermediate in the synthesis of larger, more intricate structures. Meanwhile, the difluoromethyl group is increasingly recognized for its ability to modulate metabolic stability and binding affinity, a feature that has been leveraged in the development of next-generation therapeutics.

The methoxy and methyl substituents further refine the compound's electronic and steric environment. The methoxy group can influence hydrogen bonding interactions, while the methyl groups contribute to steric bulk, which can be critical for optimizing binding to biological targets. Together, these functional groups create a molecular scaffold that is both versatile and tunable, making it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such compounds with unprecedented accuracy. By leveraging machine learning models and molecular dynamics simulations, scientists can identify potential binding modes and interactions between 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine and biological targets such as enzymes or receptors. These computational approaches have already been instrumental in guiding experimental efforts, streamlining the drug discovery process.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer or inflammatory disorders. The unique combination of substituents suggests multiple potential mechanisms of action, which could make it a lead compound for developing novel therapeutic strategies.

The synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine presents its own set of challenges due to the sensitivity of some functional groups. However, modern synthetic methodologies have made significant strides in addressing these issues. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to construct complex heterocycles with high efficiency and selectivity. These advances have not only improved yields but also reduced the environmental impact of synthetic processes.

As interest in fluorinated compounds grows, so does the understanding of how these elements influence biological activity. The difluoromethyl group in particular has been shown to enhance binding affinity and metabolic stability in several drug candidates. Its incorporation into molecules like 4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine underscores its importance as a structural feature in modern drug design.

The future prospects for this compound are promising, with ongoing research aimed at identifying new applications and optimizing its properties. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating laboratory findings into tangible therapeutic benefits. By combining experimental insights with computational predictions, researchers can accelerate the development pipeline for compounds like this one.

In conclusion,4-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-6-methylpyridine (CAS No. 1805196-01-3) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups offers multiple avenues for exploration in drug discovery, making it a valuable asset in the quest for new treatments.